2-(4-Methoxybenzyl)isothiourea

• CAS No.: 46234-22-4
• Molecular Formula: C9H12N2OS
• Molecular Weight: 196.27 g/mol
• IUPAC Name: (4-methoxyphenyl)methyl carbamimidothioate
• InChI: InChI=1S/C9H12N2OS/c1-12-8-4-2-7(3-5-8)6-13-9(10)11/h2-5H,6H2,1H3,(H3,10,11)
• InChI Key: UZINFBQPZVMBMA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CSC(=N)N

Description

2-(4-Methoxybenzyl)isothiourea is a useful research compound. Its molecular formula is C9H12N2OS and its molecular weight is 196.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of thiourea (3.8 g, 50.0 mmol) in tetrahydrofuran (30 mL) was added dropwise 4-methoxybenzyl chloride (8.0 g, 51.1 mmol) and the reaction mixture was stirred at room temperature for 2 h before heating to reflux for 4 h. After the reaction was stirred at room temperature for 18 h the product was isolated from ether to yield the title compound (11.46 g). Electrospray MSm /z 197 [M+H]+.